benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate

• IUPAC Name: benzyl 2-amino-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C16H15N3O2S/c17-8-13-12-6-7-19(9-14(12)22-15(13)18)16(20)21-10-11-4-2-1-3-5-11/h1-5H,6-7,9-10,18H2
• InChI Key: AOMCRLDHQBEALM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)N)C#N)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

Benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate is not fully understood. However, studies have suggested that the compound may exert its anti-cancer activity through the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. The compound may also exert its anti-inflammatory activity through the inhibition of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
Benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate has been shown to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, the compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes. However, further studies are needed to fully understand the biochemical and physiological effects of the compound.

Advantages and Limitations for Lab Experiments

One of the advantages of benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate is its potent anti-cancer and anti-inflammatory activity, which makes it a promising candidate for drug discovery and development. However, one of the limitations of the compound is its low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate. Firstly, further studies are needed to fully understand the mechanism of action of the compound. Secondly, the compound can be modified to improve its solubility and bioavailability. Thirdly, the compound can be tested for its potential use as an anti-cancer and anti-inflammatory agent in vivo. Lastly, the compound can be investigated for its potential use in the synthesis of novel materials.

Synthesis Methods

Benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 2-aminothiophene-3-carboxylic acid, ethyl cyanoacetate, and benzyl bromide in the presence of a base catalyst such as potassium carbonate. The reaction mixture is then refluxed in ethanol, and the resulting product is purified using column chromatography.

Scientific Research Applications

Benzyl 2-amino-3-cyano-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and material science. The compound has been shown to exhibit potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, the compound has been investigated for its potential use as an anti-inflammatory agent and as a precursor for the synthesis of novel materials.